Cas no 2098023-11-9 (1-(4-tert-butyl-1-fluorocyclohexyl)methanamine hydrochloride)

• Product Name: 1-(4-tert-butyl-1-fluorocyclohexyl)methanamine hydrochloride
• CAS No: 2098023-11-9
• MF: C₁₁H₂₃ClFN
• MW: 223.758425951004
• CID: 5043042
• Update Time: 2025-06-08

1-(4-tert-butyl-1-fluorocyclohexyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-tert-butyl-1-fluorocyclohexyl)methanamine hydrochloride
• (4-(tert-Butyl)-1-fluorocyclohexyl)methanamine hydrochloride
• 1-(4-tert-butyl-1-fluorocyclohexyl)methanamine hydrochloride

• Inchi： 1S/C11H22FN.ClH/c1-10(2,3)9-4-6-11(12,8-13)7-5-9;/h9H,4-8,13H2,1-3H3;1H
• InChI Key： FMPOMNLGQAQRIC-UHFFFAOYSA-N
• SMILES： Cl.FC1(CN)CCC(CC1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 163
• Topological Polar Surface Area: 26

Additional information on 1-(4-tert-butyl-1-fluorocyclohexyl)methanamine hydrochloride

Comprehensive Overview of 1-(4-tert-butyl-1-fluorocyclohexyl)methanamine hydrochloride (CAS No. 2098023-11-9)

1-(4-tert-butyl-1-fluorocyclohexyl)methanamine hydrochloride is a specialized organic compound with a unique structural framework, combining a fluorinated cyclohexyl ring and a tert-butyl group. This compound, identified by its CAS No. 2098023-11-9, has garnered attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. Its molecular structure features a fluorine substituent, which enhances its metabolic stability and bioavailability, making it a candidate for further study in medicinal chemistry.

The synthesis of 1-(4-tert-butyl-1-fluorocyclohexyl)methanamine hydrochloride involves multi-step organic reactions, including fluorination and amine protection strategies. Researchers often explore its derivatives for their bioactive properties, particularly in targeting neurological and inflammatory pathways. Recent trends in AI-driven drug discovery have highlighted the importance of such fluorinated compounds, as they align with the growing demand for highly selective and low-toxicity therapeutic agents. This compound's hydrochloride salt form further improves its solubility, a critical factor in formulation development.

In the context of sustainable chemistry, 1-(4-tert-butyl-1-fluorocyclohexyl)methanamine hydrochloride exemplifies the shift toward green synthetic methods. Laboratories are increasingly adopting catalytic fluorination techniques to reduce waste and energy consumption. Additionally, its potential role in crop protection formulations has sparked interest in agrochemical innovation, addressing global challenges like food security and pesticide resistance.

From a commercial perspective, the demand for fluorinated building blocks like this compound is rising, driven by advancements in precision medicine and material engineering. Its CAS No. 2098023-11-9 serves as a key identifier for suppliers and researchers sourcing high-purity intermediates. Analytical techniques such as NMR spectroscopy and HPLC are essential for quality control, ensuring compliance with industry standards.

Future research directions for 1-(4-tert-butyl-1-fluorocyclohexyl)methanamine hydrochloride may focus on its structure-activity relationships (SAR) and applications in bioconjugation or prodrug design. As the scientific community prioritizes personalized therapeutics, this compound could play a pivotal role in developing next-generation treatments. Its compatibility with continuous flow chemistry also positions it as a candidate for scalable industrial production.